![molecular formula C16H27ClN2O B3945412 N~3~-butyl-N~1~-(2,5-dimethylphenyl)-N~3~-methyl-beta-alaninamide hydrochloride](/img/structure/B3945412.png)
N~3~-butyl-N~1~-(2,5-dimethylphenyl)-N~3~-methyl-beta-alaninamide hydrochloride
Overview
Description
N~3~-butyl-N~1~-(2,5-dimethylphenyl)-N~3~-methyl-beta-alaninamide hydrochloride, also known as BDMC, is a synthetic compound that has gained attention in the scientific community due to its potential as a therapeutic agent. BDMC is a member of the beta-alanine family of compounds, which are known for their ability to modulate the activity of GABA receptors in the brain.
Mechanism of Action
The mechanism of action of N~3~-butyl-N~1~-(2,5-dimethylphenyl)-N~3~-methyl-beta-alaninamide hydrochloride is not fully understood, but it is thought to act through modulation of GABA receptors in the brain. GABA is the main inhibitory neurotransmitter in the brain, and modulation of GABA receptors can have a variety of effects on brain function. This compound has been shown to enhance GABAergic transmission, which may contribute to its neuroprotective effects.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to reduce oxidative stress and inflammation in animal models of neurodegenerative diseases. This compound has also been shown to improve cognitive function and memory in animal models of Alzheimer's disease. In addition, this compound has been shown to have anxiolytic and antidepressant effects in animal models.
Advantages and Limitations for Lab Experiments
N~3~-butyl-N~1~-(2,5-dimethylphenyl)-N~3~-methyl-beta-alaninamide hydrochloride has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized in large quantities with high purity. It has also been extensively studied in animal models, which provides a wealth of data for researchers to draw from. However, this compound has some limitations for lab experiments. It has not been extensively studied in humans, so its safety and efficacy in humans are not well understood. In addition, the mechanism of action of this compound is not fully understood, which makes it difficult to design experiments to study its effects.
Future Directions
There are several future directions for research on N~3~-butyl-N~1~-(2,5-dimethylphenyl)-N~3~-methyl-beta-alaninamide hydrochloride. One direction is to further elucidate the mechanism of action of this compound. Understanding how this compound modulates GABA receptors could lead to the development of more targeted therapies for neurodegenerative diseases. Another direction is to study the safety and efficacy of this compound in humans. Clinical trials could provide valuable information on the potential of this compound as a therapeutic agent. Finally, future research could focus on developing new synthetic compounds based on the structure of this compound that have improved efficacy and safety profiles.
Scientific Research Applications
N~3~-butyl-N~1~-(2,5-dimethylphenyl)-N~3~-methyl-beta-alaninamide hydrochloride has been extensively studied for its potential as a therapeutic agent. It has been shown to have neuroprotective effects in animal models of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. This compound has also been shown to have anti-inflammatory and antioxidant properties, which may contribute to its neuroprotective effects.
properties
IUPAC Name |
3-[butyl(methyl)amino]-N-(2,5-dimethylphenyl)propanamide;hydrochloride | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H26N2O.ClH/c1-5-6-10-18(4)11-9-16(19)17-15-12-13(2)7-8-14(15)3;/h7-8,12H,5-6,9-11H2,1-4H3,(H,17,19);1H | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QSZRFXVPUWOZAQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCN(C)CCC(=O)NC1=C(C=CC(=C1)C)C.Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H27ClN2O | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
298.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.